Cas no 339278-91-0 (6-(Methoxymethyl)-N-methyl-2-phenyl-4-pyrimidinamine)

• Product Name: 6-(Methoxymethyl)-N-methyl-2-phenyl-4-pyrimidinamine
• CAS No: 339278-91-0
• MF: C₁₃H₁₅N₃O
• MW: 229.277702569962
• MDL: MFCD00794771
• CID: 2193019
• Update Time: 2025-06-25

6-(Methoxymethyl)-N-methyl-2-phenyl-4-pyrimidinamine Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 6-(methoxymethyl)-n-methyl-2-phenyl-
• 6-(methoxymethyl)-N-methyl-2-phenyl-4-pyrimidinamine
• 6-(methoxymethyl)-N-methyl-2-phenylpyrimidin-4-amine
• 6-(Methoxymethyl)-N-methyl-2-phenyl-4-pyrimidinamine

• MDL： MFCD00794771
• Inchi： 1S/C13H15N3O/c1-14-12-8-11(9-17-2)15-13(16-12)10-6-4-3-5-7-10/h3-8H,9H2,1-2H3,(H,14,15,16)
• InChI Key： RBQRDPIZTNNZIL-UHFFFAOYSA-N
• SMILES： O(C)CC1C=C(NC)N=C(C2C=CC=CC=2)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 219
• XLogP3: 1.9
• Topological Polar Surface Area: 47

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 301.3±34.0 °C at 760 mmHg
• Flash Point: 136.0±25.7 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

6-(Methoxymethyl)-N-methyl-2-phenyl-4-pyrimidinamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-(Methoxymethyl)-N-methyl-2-phenyl-4-pyrimidinamine

6-(Methoxymethyl)-N-methyl-2-phenyl-4-pyrimidinamine: A Comprehensive Overview

The compound 6-(Methoxymethyl)-N-methyl-2-phenyl-4-pyrimidinamine, with the CAS number 339278-91-0, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the broader class of pyrimidinamines, which are known for their diverse biological activities and potential applications in drug development. The structure of this molecule is characterized by a pyrimidine ring system, which serves as a central scaffold for various functional groups, including a methoxymethyl substituent at position 6, a methyl group attached to the nitrogen at position 4, and a phenyl group at position 2. These substituents contribute to the molecule's unique chemical properties and biological behavior.

Recent studies have highlighted the importance of pyrimidinamines in medicinal chemistry, particularly due to their ability to modulate various cellular pathways. For instance, researchers have explored the potential of 6-(Methoxymethyl)-N-methyl-2-phenyl-4-pyrimidinamine as a candidate for anti-cancer therapies. The compound has been shown to exhibit selective cytotoxicity against certain cancer cell lines, suggesting its potential role in targeted drug delivery systems. Furthermore, its ability to inhibit key enzymes involved in cell proliferation has made it a subject of interest in both academic and industrial research settings.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrimidine ring system. One common approach involves the condensation of appropriate amine and carbonyl precursors under specific reaction conditions. The subsequent introduction of substituents, such as the methoxymethyl and phenyl groups, is achieved through carefully designed functional group transformations. The methyl group at position 4 is introduced via alkylation or related methods, ensuring optimal regioselectivity and yield. These synthetic strategies not only highlight the versatility of pyrimidine chemistry but also underscore the importance of precise control over reaction conditions to achieve desired products.

In terms of physical properties, 6-(Methoxymethyl)-N-methyl-2-phenyl-4-pyrimidinamine exhibits a melting point that is consistent with other pyrimidinamines in its class. Its solubility in organic solvents is moderate, which makes it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. The compound's stability under physiological conditions has also been evaluated, with results indicating that it maintains its integrity under typical biological environments.

The biological evaluation of this compound has revealed intriguing insights into its pharmacokinetic profile. Studies have shown that it demonstrates moderate bioavailability when administered orally, with absorption being relatively rapid. The compound's distribution across different tissues suggests a preference for certain organ systems, which may be attributed to its structural features. Additionally, preliminary toxicity studies indicate that it has a favorable safety profile at therapeutic doses, although further investigations are required to fully characterize its toxicity potential.

One area where 6-(Methoxymethyl)-N-methyl-2-phenyl-4-pyrimidinamine has shown particular promise is in its interaction with protein targets involved in neurodegenerative diseases. Recent research has demonstrated that this compound can modulate the activity of specific enzymes implicated in Alzheimer's disease and Parkinson's disease models. These findings have sparked interest in exploring its potential as a lead compound for developing novel therapeutics targeting these debilitating conditions.

In conclusion, 6-(Methoxymethyl)-N-methyl-2-phenyl-4-pyrimidinamine, CAS number 339278-91-0, represents a compelling example of how structural diversity within the pyrimidine class can lead to molecules with significant therapeutic potential. Its unique combination of chemical properties and biological activities positions it as a valuable tool for advancing our understanding of molecular mechanisms underlying various diseases while paving the way for innovative treatment strategies.